Cas no 1797945-32-4 (N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 1797945-32-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6011689
• PubChem ID: 72716829
• Update Time: 2025-06-10

N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-methyl-3,4-dihydro-1H-isochromene-3-carboxamide
• F2147-1645
• N-methylisochroman-3-carboxamide
• 1797945-32-4
• AKOS024627777

• Inchi： 1S/C11H13NO2/c1-12-11(13)10-6-8-4-2-3-5-9(8)7-14-10/h2-5,10H,6-7H2,1H3,(H,12,13)
• InChI Key： JHANVJCSBVGCOI-UHFFFAOYSA-N
• SMILES： O1CC2=C(C=CC=C2)CC1C(NC)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Introduction to N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 1797945-32-4)

N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by its CAS number 1797945-32-4, has garnered attention due to its structural similarity to several bioactive molecules, making it a subject of extensive research and development. The presence of a benzopyran core and an amide functional group imparts unique properties that make this molecule a valuable candidate for further exploration in drug discovery.

The benzopyran scaffold is a well-known motif in medicinal chemistry, often associated with compounds exhibiting diverse pharmacological effects. Specifically, the N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide structure combines the stability of the benzopyran ring system with the reactivity of the amide group, which is commonly involved in hydrogen bonding and molecular recognition processes. These characteristics are particularly relevant in the design of molecules targeting specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory responses, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The amide moiety, in particular, has been shown to modulate the activity of proteases and kinases, which are key players in many disease mechanisms.

In addition to its potential therapeutic applications, N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide has been explored for its role in chemical synthesis. The benzopyran core serves as a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can enhance specific biological activities. For instance, modifications at the 3-position of the benzopyran ring have been shown to influence binding affinity and selectivity towards certain targets. This flexibility makes N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide a valuable intermediate in the development of novel pharmacological agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are crucial for producing derivatives with enhanced pharmacological properties. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide, emphasizing the importance of environmental considerations in drug development.

Evaluation of N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide in preclinical studies has revealed promising results regarding its safety and efficacy. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with metabolic disorders, suggesting potential applications in managing conditions like diabetes and obesity. Furthermore, animal models have shown that this compound can modulate inflammatory pathways without significant side effects. These findings underscore the importance of continued research into its pharmacological profile.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide. AI-driven platforms can predict molecular properties and optimize synthetic routes with remarkable accuracy, reducing the time and cost associated with traditional methods. This technology has enabled researchers to explore complex chemical spaces more efficiently, leading to the discovery of innovative therapeutic agents. The combination of traditional organic synthesis with cutting-edge computational tools represents a powerful approach for developing next-generation pharmaceuticals.

The future prospects for N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its derivatives may uncover even more potent and selective pharmacological agents targeting various diseases. Collaborative efforts between academia and industry are essential for translating these findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like N-methyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide will play a crucial role in advancing medical science.